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Compound of Interest

Compound Name: Dithioformic acid

CAS No.: 4472-10-0

Cat. No.: B12793677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the computational studies performed on

the isomers of dithioformic acid (CH₂S₂). It details the methodologies employed, summarizes

key quantitative findings in a structured format, and visualizes the logical workflows and isomer

relationships. This document is intended to serve as a comprehensive resource for researchers

in computational chemistry, spectroscopy, and related fields.

Introduction to Dithioformic Acid Isomers
Dithioformic acid (HC(=S)SH) is a simple sulfur-containing organic acid. Due to the possibility

of rotation around the C-S single bond and the potential for hydrogen migration, it exists in

several isomeric forms. The most commonly studied are the cis and trans conformers of

HC(=S)SH.[1] Computational chemistry provides essential tools to investigate the structures,

relative stabilities, and spectroscopic properties of these transient species, which can be

challenging to study experimentally.[1][2] Theoretical calculations are crucial for interpreting

experimental data, such as gas-phase infrared spectra, and for predicting molecular properties

like dipole moments and rotational constants.[3][4]
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Computational Methodologies
The investigation of dithioformic acid isomers relies on high-level quantum chemical

calculations to accurately predict their properties. The primary goal is to solve the electronic

Schrödinger equation for the molecular system to determine its energy and wavefunction, from

which all other properties can be derived.

Experimental Protocols (Computational):

A typical computational workflow for studying these isomers involves several key steps, as

outlined in the diagram below.

Caption: General workflow for computational analysis of molecular isomers.

Levels of Theory:

Density Functional Theory (DFT): The B3LYP functional is frequently used as it provides a

good balance between computational cost and accuracy for molecular structures and

vibrational frequencies.[3][4]

Coupled Cluster (CC) Theory: The CCSD(T) method (Coupled Cluster with Single,

Double, and perturbative Triple excitations) is considered a "gold standard" for its high

accuracy in calculating electronic energies, though it is computationally more demanding.

[3][4] It is often used for refining the energies obtained from DFT-optimized geometries.

Ab Initio Methods: Earlier studies employed methods like the Self-Consistent Field (SCF)

approach.[1]

Basis Sets:

Pople-style basis sets: The 6-31G* basis set was used in early ab initio calculations.[1]

Correlation-Consistent basis sets: Modern studies often employ Dunning's correlation-

consistent basis sets, such as cc-pVnZ (where n=T, Q, 5), as they allow for systematic

extrapolation to the complete basis set limit.[3][4]

Software:
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The GAUSSIAN suite of programs is a commonly used software package for performing

these types of quantum-chemical calculations.[3]

Quantitative Data Summary
Computational studies have yielded precise data on the geometric parameters, relative

energies, and spectroscopic constants of dithioformic acid isomers.

3.1. Relative Energies and Stability

Potential energy calculations consistently show that the trans conformer of HC(=S)SH is the

global minimum, being more stable than the cis conformer.[1][2] Other isomers, such as

dithiohydroxy carbene, are also considered.[3][4]

Isomer
Level of
Theory

Relative
Energy (cm⁻¹)

Relative
Energy
(kcal/mol)

Reference

trans-HC(=S)SH 6-31G* SCF 0.0 0.0 [1][2]

cis-HC(=S)SH 6-31G* SCF 479 1.37 [1][2]

trans-HC(=S)SH
CCSD(T)/cc-

pVQZ
0.0 0.0 [3][4]

cis-HC(=S)SH
CCSD(T)/cc-

pVQZ
485.4 1.39 [3][4]

Dithiohydroxy

carbene

CCSD(T)/cc-

pVQZ
10011.8 28.63 [3][4]

3.2. Optimized Geometries

The tables below summarize the calculated equilibrium bond lengths and angles for the cis and

trans isomers. The calculations were performed at the B3LYP/cc-pVQZ level of theory.

Table 2: Optimized Bond Lengths (Å)
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Bond trans-HC(=S)SH cis-HC(=S)SH

C-H 1.089 1.088

C=S 1.636 1.642

C-S 1.777 1.782

| S-H | 1.353 | 1.352 |

Table 3: Optimized Bond Angles (degrees)

Angle trans-HC(=S)SH cis-HC(=S)SH

H-C-S 120.3 124.0

S=C-S 125.1 124.7

| C-S-H | 95.8 | 95.7 |

3.3. Vibrational Frequencies

Vibrational frequency calculations are essential for interpreting infrared spectra. The calculated

harmonic frequencies (at the B3LYP/cc-pVQZ level) for the fundamental vibrational modes of

both isomers are listed below.

Table 4: Calculated Harmonic Vibrational Frequencies (cm⁻¹)

Mode Description trans-HC(=S)SH cis-HC(=S)SH

C-H stretch 3133 3144

S-H stretch 2636 2638

C=S stretch 1079 1064

HCS bend 1011 959

CSH bend 894 905

C-S stretch 676 681
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| Torsion | 485 | 510 |

Isomerization Pathways
The relationship between the isomers can be visualized through a potential energy surface

diagram. The cis and trans forms are separated by a rotational energy barrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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